Cas no 152378-30-8 (7-Azabicyclo[2.2.1]heptane,2-(6-chloro-3-pyridinyl)-, (1S,2S,4R)-)

• Product Name: 7-Azabicyclo[2.2.1]heptane,2-(6-chloro-3-pyridinyl)-, (1S,2S,4R)-
• CAS No: 152378-30-8
• MF: C₁₁H₁₃ClN₂
• MW: 208.687321424484
• CID: 186429
• PubChem ID: 3073763
• Update Time: 2025-04-19

7-Azabicyclo[2.2.1]heptane,2-(6-chloro-3-pyridinyl)-, (1S,2S,4R)- Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[2.2.1]heptane,2-(6-chloro-3-pyridinyl)-, (1S,2S,4R)-
• (-)-EPIBATIDINE-L-TARTRATE
• (-)-dothiorelone A
• (-)-Epibatidine
• Benzeneacetic acid,3,5-dihydroxy-2-(7-hydroxy-1-oxooctyl)-,ethyl ester
• Dothiorelone B
• (1S-exo)-2-(6-Chloro-3-pyridinyl)-7-azabicyclo[2.2.1]heptane
• CMI 477
• CS-0020789
• ( inverted exclamation markA)-Epibatidine
• BDBM50143320
• CHEMBL298517
• (+)-EPIBATIDINE
• (1S,2S,4R)-2-(6-Chloro-pyridin-3-yl)-7-aza-bicyclo[2.2.1]heptane
• (-)-1-epidatidine
• SCHEMBL316977
• HY-101078
• (??)-Epibatidine
• 152378-30-8
• CMI 545
• GTPL5348
• Epibatidine
• (1S,2S,4R)-2-(6-Chloro-3-pyridinyl)-7-azabicyclo[2.2.1]heptane
• Q423783
• Tocris-0684
• (1R,2R,4S)-Epibatidine
• (1S,2S,4R)-2-(6-chloropyridin-3-yl)-7-azabicyclo[2.2.1]heptane
• CMI 488
• DTXSID401176872
• AKOS040740653
• NCGC00024730-01
• 2-(6-Chloro-pyridin-3-yl)-7-aza-bicyclo[2.2.1]heptane

• Inchi： 1S/C11H13ClN2/c12-11-4-1-7(6-13-11)9-5-8-2-3-10(9)14-8/h1,4,6,8-10,14H,2-3,5H2/t8-,9+,10+/m1/s1
• InChI Key： NLPRAJRHRHZCQQ-UTLUCORTSA-N
• SMILES： ClC1=CC=C(C=N1)[C@@H]1C[C@H]2CC[C@@H]1N2

Computed Properties

• Exact Mass: 358.09300
• Monoisotopic Mass: 208.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 62-63 ºC (hexane )
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 139.98000
• LogP: 0.54910

7-Azabicyclo[2.2.1]heptane,2-(6-chloro-3-pyridinyl)-, (1S,2S,4R)- Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 1
• Hazard Category Code： 27/28
• Safety Instruction： S28
• Hazardous Material Identification：
• Safety Term：S28-36/37-45
• Risk Phrases：R27/28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Epibatidine analogues Epibatidine analogues
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Epibatidine analogues